Cas no 14114-46-6 (3,7-Dimethyl-1-propargylxanthine)

3,7-Dimethyl-1-propargylxanthine Properties

Names and Identifiers

• 3,7-Dimethyl-1-(prop-2-yn-1-yl)-1H-purine-2,6(3H,7H)-dione
• 3,7-DIMETHYL-1-PROPARGYLXANTHINE
• 1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-1-(2-propyn-1-yl)-
• 3,7-Dimethyl-1-(2-propynyl)xanthine DMPX
• 3,7-dimethyl-1-prop-2-ynylpurine-2,6-dione
• 3,7-Dimethyl-1-(2-propynyl)xanthine
• DMPX
• Nsc 242985
• -1H-purine-2,6(3H,7H)
• 3,7-Dimethyl-1-(prop-2-yn-1-yl)
• 1-(2-Propynyl)-3,7-dimethylxanthine
• DMPX, 3,7-Dimethyl-1-(2-propynyl)xanthine
• 3,7-Dimethyl-1-(2-propynyl)-7H-purine-2,6(1H,3H)-dione
• 3,7-Dimethyl-1-(2-propynyl)xanthine, DMPX
• 3,7-Dimethyl-I-propargylxanthine
• D-134
• SR-01000075249-1
• EU-0100428
• HMS3261E18
• NCGC00015312-05
• NCGC00015312-02
• NCGC00015312-08
• NCGC00093849-01
• 3,7-Dimethyl-1-propargylxanthine, >=98% (HPLC), powder
• HMS2231E22
• NCGC00093849-03
• PD015381
• 5YFR5SPS6T
• IORPOFJLSIHJOG-UHFFFAOYSA-N
• CHEMBL282038
• MLS000862190
• UNII-5YFR5SPS6T
• HMS3370E07
• SMR000326953
• FT-0614782
• BCP26239
• DTXSID30161577
• A885699
• Tox21_500428
• starbld0000258
• DS-16284
• Lopac0_000428
• 3,7-dimethyl-1-(prop-2-yn-1-yl)-3,7-dihydro-1H-purine-2,6-dione
• NSC-242985
• NSC242985
• BDBM50008386
• SR-01000075249
• CCG-204520
• O10928
• Q19903969
• NCGC00015312-01
• MFCD00078576
• 3,7-dimethyl-1-(prop-2-ynyl)-1H-purine-2,6(3H,7H)-dione
• THEOBROMINE, 1-(2-PROPYNYL)-
• NCGC00093849-02
• 1H-Purine-2,6-dione, 3,7-dihydro-3,7-dimethyl-1-(2-propynyl)-
• SCHEMBL44805
• 14114-46-6
• J-007467
• CS-W004425
• NCGC00261113-01
• Lopac-D-134
• NCGC00015312-04
• 3,7-Dimethyl-1-prop-2-ynyl-3,7-dihydro-purine-2,6-dione
• LP00428
• AKOS016001452
• SDCCGSBI-0050413.P002
• NCGC00015312-03
• 3,7-DIMETHYL-1-PROPARGYLXANTHINE (DMPX) ADENOSINE ANTAGONIST
• 1-(2-Propynyl)-3,7-dimethyl-7H-purine-2,6(1H,3H)-dione
• NSC 242985
• 1H-Purine-2,6-dione, 3,7-dihydro-3,7-dimethyl-1-(2-propyn-1-yl)-
• 3,7-Dimethyl-1-propargylxanthine
• DTXCID0084068
• 3,7-DIMETHYL-1-(2-PROPYNYL)XANTHINE
• +Expand

• MDL： MFCD00078576
• InChIKey： IORPOFJLSIHJOG-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10N4O2/c1-4-5-14-9(15)7-8(11-6-12(7)2)13(3)10(14)16/h1,6H,5H2,2-3H3
• SMILES： C#CCN1C(=O)C2=C(N=CN2C)N(C)C1=O

Computed Properties

• Exact Mass: 218.08000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 218.08
• Heavy Atom Count: 16
• Complexity: 386
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 58.4A^2

Experimental Properties

• LogP: -0.93310
• PSA: 61.82000
• Refractive Index: 1.638
• Boiling Point: 443.9°Cat760mmHg
• Melting Point: 204-205°C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 222.3°C
• Solubility: DMSO: ≥15 mg/mL
• Density: 1.31

3,7-Dimethyl-1-propargylxanthine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S22; S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：-20°C Freezer
• Risk Phrases： 36/37/38
• Signal Word：Warning

3,7-Dimethyl-1-propargylxanthine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%